![molecular formula C12H15ClFNO2S B4612164 1-(2-chloro-6-fluorophenyl)-N-cyclopentylmethanesulfonamide](/img/structure/B4612164.png)
1-(2-chloro-6-fluorophenyl)-N-cyclopentylmethanesulfonamide
Overview
Description
1-(2-chloro-6-fluorophenyl)-N-cyclopentylmethanesulfonamide is a useful research compound. Its molecular formula is C12H15ClFNO2S and its molecular weight is 291.77 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 291.0496058 g/mol and the complexity rating of the compound is 365. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactivity
One study focuses on the synthesis, properties, and reactivity of substituted and thermally stable phenylsulfur trifluorides, highlighting their utility as superior deoxofluorinating agents due to their high stability and reactivity. These agents are useful for a range of fluorination reactions, demonstrating the importance of fluorine in modifying the chemical properties of compounds for diverse applications (Umemoto et al., 2010).
Applications in Membrane Technology
Research into sulfonated poly(aryl ether sulfone) copolymers incorporating oxadiazole groups has shown these materials' potential as proton exchange membranes for fuel cells. The membranes exhibit excellent thermal, dimensional, and oxidative stability, alongside lower methanol diffusion coefficients, highlighting their suitability for medium-high temperature fuel cell operations (Jingmei Xu et al., 2013).
Environmental and Biological Studies
Another study synthesized and examined the crystal structure and biological activity of a compound structurally related to 1-(2-chloro-6-fluorophenyl)-N-cyclopentylmethanesulfonamide. The research highlighted its potential herbicidal activity, demonstrating the broader implications of such compounds beyond their physical and chemical properties (Wei Li et al., 2008).
Fluorinated Sulfinate Salts
The development of fluorinated sulfinate salts as precursors for di- and monofluoroalkyl radical generation showcases the evolving landscape of fluorine chemistry in organic synthesis. These compounds enable novel fluoroalkylation and aryl migration reactions, underscoring the versatility of fluorinated sulfonamide derivatives in synthetic chemistry (Zhengbiao He et al., 2015).
Properties
IUPAC Name |
1-(2-chloro-6-fluorophenyl)-N-cyclopentylmethanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClFNO2S/c13-11-6-3-7-12(14)10(11)8-18(16,17)15-9-4-1-2-5-9/h3,6-7,9,15H,1-2,4-5,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRFUOMBCJSDIIB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NS(=O)(=O)CC2=C(C=CC=C2Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClFNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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